Cas no 534620-24-1 (6-methoxy-α,α-dimethyl-Imidazo[1,2-a]pyridine-3-ethanamine)

• Product Name: 6-methoxy-α,α-dimethyl-Imidazo[1,2-a]pyridine-3-ethanamine
• CAS No: 534620-24-1
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 1113569
• PubChem ID: 21036922
• Update Time: 2025-11-01

6-methoxy-α,α-dimethyl-Imidazo[1,2-a]pyridine-3-ethanamine Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-α,α-dimethyl-Imidazo[1,2-a]pyridine-3-ethanamine
• SCHEMBL14290282
• CS-0091242
• 534620-24-1
• 1-(6-methoxyimidazo[1,2-a]pyridin-3-yl)-2-methylpropan-2-amine

• Inchi： 1S/C12H17N3O/c1-12(2,13)6-9-7-14-11-5-4-10(16-3)8-15(9)11/h4-5,7-8H,6,13H2,1-3H3
• InChI Key： KBAAPFSDAGJHKF-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=NC=C(CC(C)(C)N)N2C=1

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų

Additional information on 6-methoxy-α,α-dimethyl-Imidazo[1,2-a]pyridine-3-ethanamine

Introduction to 6-methoxy-α,α-dimethyl-Imidazo[1,2-a]pyridine-3-ethanamine (CAS No. 534620-24-1)

6-methoxy-α,α-dimethyl-Imidazo[1,2-a]pyridine-3-ethanamine, identified by its CAS number 534620-24-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative belongs to the imidazopyridine class, a scaffold that has garnered considerable attention due to its structural versatility and biological activity. The presence of a methoxy group at the 6-position and dimethyl substitution at the α-carbon enhances its pharmacophoric properties, making it a promising candidate for further medicinal chemistry exploration.

The compound’s structure, featuring a fused imidazole and pyridine ring system, is conducive to interactions with biological targets. Such structural motifs are frequently explored in the development of novel therapeutic agents due to their ability to modulate enzyme activity and receptor binding. The 6-methoxy substituent not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability, critical factors in drug design.

Recent advancements in computational chemistry have enabled more efficient screening of such derivatives. Molecular docking studies suggest that 6-methoxy-α,α-dimethyl-Imidazo[1,2-a]pyridine-3-ethanamine exhibits potential binding affinity with various protein targets, including kinases and transcription factors. These interactions are pivotal in diseases such as cancer, inflammation, and neurological disorders. The dimethyl groups at the α-position further enhance its ability to engage with hydrophobic pockets within these targets, improving binding affinity.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary data indicate that it demonstrates moderate inhibition against certain kinases, which are overexpressed in various malignancies. The 3-ethanamine side chain provides a hydrogen bond acceptor capability, facilitating stable interactions with polar residues in the active site of enzymes. This feature is particularly valuable in designing selective inhibitors that minimize off-target effects.

The synthesis of 6-methoxy-α,α-dimethyl-Imidazo[1,2-a]pyridine-3-ethanamine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps include cyclization reactions to form the imidazopyridine core followed by functional group modifications to introduce the methoxy and dimethyl groups. The introduction of the 3-ethanamine moiety typically involves reductive amination or nucleophilic substitution strategies. These synthetic pathways highlight the compound’s synthetic accessibility while maintaining high purity standards essential for pharmaceutical applications.

The chemical stability of 6-methoxy-α,α-dimethyl-Imidazo[1,2-a]pyridine-3-ethanamine under various conditions has been a focus of recent research. Studies have shown that under controlled storage conditions, the compound remains stable for extended periods without significant degradation. This stability is crucial for both industrial production and clinical trials, ensuring consistent quality throughout the supply chain.

One of the most exciting aspects of this compound is its potential in combination therapy. The ability to synergize its effects with other drugs could lead to more effective treatment regimens for complex diseases. For instance, its kinase inhibition properties might complement existing targeted therapies in cancer treatment. Such combinations could reduce resistance development and improve patient outcomes.

The regulatory landscape for novel pharmaceutical compounds like 6-methoxy-α,α-dimethyl-Imidazo[1,2-a]pyridine-3-ethanamine is stringent but well-defined. Manufacturers must adhere to Good Manufacturing Practices (GMP) and undergo rigorous preclinical and clinical testing before approval for therapeutic use. The compound’s potential as a lead molecule has prompted several pharmaceutical companies to invest in its further development pipeline.

Future research directions for 6-methoxy-α,α-dimethyl-Imidazo[1,2-a]pyridine-3-ethanamine include exploring its role in modulating immune responses and inflammatory pathways. Given its structural similarity to known immunomodulators, it may offer new insights into treating autoimmune diseases or enhancing vaccine efficacy. Additionally, investigating its interaction with other biological pathways could uncover novel therapeutic applications beyond oncology.

The environmental impact of synthesizing and handling 6-methoxy-α,α-dimethyl-Imidazo[1,2-a]pyridine-3-ethanamine is another critical consideration. Efforts are underway to optimize synthetic routes for greater sustainability by reducing waste and minimizing hazardous byproducts. Green chemistry principles are being integrated into its production process to align with global efforts toward environmental responsibility.

In conclusion,6-methoxy-α,α-dimethyl-Imidazo[1,2-a]pyridine-3-ethanamine (CAS No. 534620-24-1) represents a fascinating compound with substantial potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As research progresses，this molecule is poised to contribute significantly to advancements in medicinal chemistry and patient care.